6-Ethylidene-10-methylundec-9-EN-4-one

• CAS No.: 61692-39-5
• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 6-ethylidene-10-methylundec-9-en-4-one
• InChI: InChI=1S/C14H24O/c1-5-8-14(15)11-13(6-2)10-7-9-12(3)4/h6,9H,5,7-8,10-11H2,1-4H3
• InChI Key: VEKBAPQPVAJTGS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC(=CC)CCC=C(C)C

Description

6-Ethylidene-10-methylundec-9-EN-4-one is a branched-chain aliphatic ketone featuring an ethylidene group (CH₂CH₂) at position 6, a methyl group at position 10, and a conjugated double bond at position 9 within an 11-carbon backbone. However, direct experimental data on its synthesis, physicochemical properties, or biological activity are scarce in the literature. This analysis focuses on structural analogs to infer comparative properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethylidene-10-methylundec-9-EN-4-one typically involves the use of organic synthesis techniques. One common method is the aldol condensation reaction, where an aldehyde and a ketone are combined in the presence of a base to form the desired product. The reaction conditions often include the use of a strong base such as sodium hydroxide or potassium hydroxide, and the reaction is carried out at elevated temperatures to facilitate the formation of the product.

Industrial Production Methods

In an industrial setting, the production of 6-Ethylidene-10-methylundec-9-EN-4-one may involve large-scale aldol condensation reactions. The process is optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques such as distillation and crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

6-Ethylidene-10-methylundec-9-EN-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or ketones, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Halogenating agents like bromine (Br2) or chlorine (Cl2) can be used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or alkanes.

Substitution: Halogenated derivatives.

Scientific Research Applications

6-Ethylidene-10-methylundec-9-EN-4-one has various applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Ethylidene-10-methylundec-9-EN-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The following compounds share structural similarities with 6-Ethylidene-10-methylundec-9-EN-4-one, differing primarily in substituent groups and functionalization:

Table 1: Key Structural Features of Related Compounds

Compound Name	Functional Groups/Substituents	CAS No.	Key Differences	Source
4-Hydroxy-3,6,10-trimethylundec-9-en-2-one	Hydroxy (-OH) at C4; methyl groups at C3, C6, C10	68141-16-2	Additional hydroxyl and methyl groups
6-Hydroxy-6,10-dimethylundec-9-en-2-one	Hydroxy (-OH) at C6; methyl groups at C6, C10	55627-35-5	Cyclic hemiacetal potential due to geminal -OH and methyl
6-Ethylidene-10-methylundec-9-EN-4-one	Ethylidene (CH₂CH₂) at C6; methyl at C10; ketone at C4	Not available	Unique ethylidene group; absence of hydroxylation	—

Key Observations :

Functional Group Impact :

• 4-Hydroxy-3,6,10-trimethylundec-9-en-2-one : The hydroxyl group at C4 enhances polarity and hydrogen-bonding capacity compared to the ethylidene-containing target compound. This likely increases solubility in polar solvents .
• 6-Hydroxy-6,10-dimethylundec-9-en-2-one : The geminal hydroxy and methyl groups at C6 may promote cyclization under acidic conditions, forming a hemiacetal structure. This reactivity is absent in the ethylidene analog .

Spectroscopic Differentiation :

• NMR : The ethylidene group in 6-Ethylidene-10-methylundec-9-EN-4-one would exhibit distinct proton signals (e.g., vinyl protons at δ 5.0–5.5 ppm) compared to hydroxylated analogs, which show broad -OH peaks (δ 1.5–3.0 ppm) .
• IR : The absence of O-H stretches (~3200–3600 cm⁻¹) in the target compound would distinguish it from hydroxylated derivatives .